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Compound of Interest

Compound Name: 2,3-Diamino-6-chlorobenzonitrile

Cat. No.: B1427367 Get Quote

An In-Depth Technical Guide to the Storage and Handling of 2,3-Diamino-6-
chlorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Diamino-6-chlorobenzonitrile is a substituted aromatic nitrile that serves as a valuable

building block in medicinal chemistry and drug development. Its unique trifunctional structure,

featuring amino, chloro, and nitrile moieties, makes it a versatile precursor for the synthesis of

various heterocyclic compounds with potential therapeutic applications. However, as with any

reactive chemical intermediate, a thorough understanding of its properties and associated

hazards is paramount to ensure safe handling and storage, thereby protecting laboratory

personnel and maintaining experimental integrity. This guide provides a comprehensive

overview of the essential protocols and underlying principles for the safe management of 2,3-
Diamino-6-chlorobenzonitrile in a research and development setting.

Chemical and Physical Properties
A foundational aspect of safe handling is a clear understanding of the substance's physical and

chemical characteristics. This data informs storage decisions, compatibility assessments, and

appropriate emergency responses.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1427367?utm_src=pdf-interest
https://www.benchchem.com/product/b1427367?utm_src=pdf-body
https://www.benchchem.com/product/b1427367?utm_src=pdf-body
https://www.benchchem.com/product/b1427367?utm_src=pdf-body
https://www.benchchem.com/product/b1427367?utm_src=pdf-body
https://www.benchchem.com/product/b1427367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 548457-80-3 [1][2]

Molecular Formula C₇H₆ClN₃ [1][2]

Molecular Weight 167.6 g/mol [1][2]

Appearance Gray to brown solid [1]

Purity Typically ≥95% [2]

Predicted Boiling Point 407.3 ± 45.0 °C [1]

Predicted Density 1.41 ± 0.1 g/cm³ [1]

Solubility

Low solubility in water; Soluble

in polar organic solvents like

DMSO and DMF.[3]

Stability
Stable under recommended

storage conditions.[3]

Hazard Identification and Analysis
2,3-Diamino-6-chlorobenzonitrile is classified as a hazardous substance. The primary routes

of exposure are inhalation, ingestion, and skin contact. A thorough risk assessment must be

conducted before any handling activities.

GHS Hazard Statements:[4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.
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Signal Word: Warning[4]

Incompatibilities: To prevent hazardous reactions, 2,3-Diamino-6-chlorobenzonitrile must be

stored separately from:

Strong oxidizing agents[3]

Strong acids[3]

Strong bases[3]

Contact with strong acids should be particularly avoided as it may liberate toxic gases.

Core Directive: Storage and Handling Protocols
The following protocols are designed to mitigate the risks identified above. The causality behind

each step is explained to foster a deeper understanding of the safety measures.

Receiving and Initial Inspection
Upon receipt of 2,3-Diamino-6-chlorobenzonitrile, a systematic inspection is crucial to ensure

containment has not been compromised during transit.
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Receive Shipment

Inspect Exterior Packaging for Damage

Don Appropriate PPE
(Lab Coat, Safety Glasses, Nitrile Gloves)

If OK

Quarantine and Report if Damaged/Inconsistent

If Damaged

Move to Designated Receiving Area
(e.g., Fume Hood)

Inspect Primary Container for Leaks or Damage

Verify Label and SDS Match

If OK

If Damaged

If Mismatch

Log into Chemical Inventory

If Match

Transfer to Designated Storage Location
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Verify Fume Hood is Operational

Don Full PPE

Retrieve Chemical from Storage

Weigh Solid in Fume Hood

Clean Weighing Area Immediately Perform Reaction in Closed System if Possible

Return Chemical to Storage

Decontaminate Work Area

Dispose of Contaminated PPE and Waste

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

